Cas no 672310-12-2 (1-N-Fmoc-3-Pyrrolidinone)

1-N-Fmoc-3-Pyrrolidinone structure
Product Name:1-N-Fmoc-3-Pyrrolidinone
CAS No:672310-12-2
Molecular Formula:C19H17NO3
Molecular Weight:307.34318
MDL:MFCD01861826
CID:502064
PubChem ID:2759205
1-N-Fmoc-3-Pyrrolidinone Properties
Names and Identifiers
-
- (9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate
- 1-N-FMOC-3-PYRROLIDINONE
- 1-Pyrrolidinecarboxylicacid, 3-oxo-, 9H-fluoren-9-ylmethyl ester
- 3-Oxo-pyrrolidine-1-carboxylic acid 9H-fluoren-9-ylmethyl ester
- AC1MBZVP
- N-Fmoc-3-pyrrolidinone
- N-FMOC-3-PYRROLIDONE
- PubChem13919
- A13340
- 9H-fluoren-9-ylmethyl 3-oxopyrrolidine-1-carboxylate
- A835671
- (9H-Fluoren-9-yl)methyl3-oxopyrrolidine-1-carboxylate
- MFCD01861826
- 1-N-Fmoc-3-pyrrolidinone, AldrichCPR
- AKOS015961916
- XBB31012
- AS-37427
- CS-0171443
- 672310-12-2
- DTXSID90374681
-
- MDL: MFCD01861826
- InChIKey: YCJGQBRHXIBEAY-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H17NO3/c21-13-9-10-20(11-13)19(22)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-12H2
- SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2COC(=O)N4CCC(=O)C4
Computed Properties
- Exact Mass: 307.12091
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 307.121
- Heavy Atom Count: 23
- Complexity: 455
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 46.6A^2
Experimental Properties
- PSA: 46.61
- Refractive Index: 1.631
- Boiling Point: 496°C at 760 mmHg
- Flash Point: 253.8°C
- Color/Form: White to Yellow Solid
- Density: 1.29
1-N-Fmoc-3-Pyrrolidinone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB169060-1 g |
1-N-Fmoc-3-pyrrolidinone; 97% |
672310-12-2 | 1g |
€263.80 | 2023-05-08 | ||
Alichem | A109007305-5g |
(9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate |
672310-12-2 | 95% | 5g |
$523.95 | 2023-09-01 | |
Ambeed | A980389-1g |
(9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate |
672310-12-2 | 97% | 1g |
$139.0 | ||
AstaTech | 58580-1/G |
1-N-FMOC-3-PYRROLIDINONE |
672310-12-2 | 97% | 1g |
$229 | 2023-09-16 | |
Chemenu | CM196725-5g |
(9H-fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate |
672310-12-2 | 95% | 5g |
$467 | 2021-08-05 | |
Fluorochem | 011734-5g |
1-N-Fmoc-3-Pyrrolidinone |
672310-12-2 | 95% | 5g |
£562.00 | 2022-03-01 | |
TRC | F657870-50mg |
1-N-Fmoc-3-Pyrrolidinone |
672310-12-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1242083-1g |
(9H-Fluoren-9-yl)methyl3-oxopyrrolidine-1-carboxylate |
672310-12-2 | 97% | 1g |
¥1435.00 |
1-N-Fmoc-3-Pyrrolidinone Related Literature
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R. Arun Prasath,M. Talha Gokmen,Pieter Espeel,Filip E. Du Prez Polym. Chem., 2010,1, 685-692
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Slavko Radenković,Slađana Đorđević Phys. Chem. Chem. Phys., 2021,23, 11240-11250
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Ke Wang,Fan Li,Di Tian,Jiangping Xu,Yuanyuan Liu,Zaiyan Hou,Huamin Zhou,Senbin Chen,Jintao Zhu,Zhenzhong Yang Chem. Commun., 2019,55, 8114-8117
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Ross W. Hogue,Reece G. Miller,Nicholas G. White,Humphrey L. C. Feltham,Guy N. L. Jameson,Sally Brooker Chem. Commun., 2014,50, 1435-1437
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Ying Wang,Li Li,Cuihua An,Yijing Wang,Chengcheng Chen,Lifang Jiao,Huatang Yuan Nanoscale, 2014,6, 6684-6691
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Wenwen Zhou,Weiyun Zhao,Ziyang Lu,Jixin Zhu,Shufen Fan,Jan Ma,Huey Hoon Hng Nanoscale, 2012,4, 3926-3931
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Chaoqun Li,Qinyuan Ma,Beili Zhang Food Funct., 2022,13, 290-303
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Yuzhu Song,Qiang Sun,Meng Xu,Ji Zhang,Yiqing Hao,Yongqiang Qiao,Shantao Zhang,Qingzhen Huang,Xianran Xing,Jun Chen Mater. Horiz., 2020,7, 275-281
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Liang Li,Qianwen Cao,Jing Xie,Wenming Wang,Yubei Wang,Hongmei Chen,Zhongyuan Li,Yan Pan,Xiantao Wei,Yong Li Dalton Trans., 2022,51, 17180-17191
Recommended suppliers
Amadis Chemical Company Limited
(CAS:672310-12-2)1-N-Fmoc-3-Pyrrolidinone

Purity:99%/99%
Quantity:1g/5g
Price($):247.0/781.0